Cas no 1092574-87-2 (3-cyclopentyl-1H-indole)

• Product Name: 3-cyclopentyl-1H-indole
• CAS No: 1092574-87-2
• MF: C₁₃H₁₅N
• MW: 185.264903306961
• CID: 4571042
• PubChem ID: 55265487
• Update Time: 2025-05-21

3-cyclopentyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 3-cyclopentyl-1Н-indole
• 1H-Indole, 3-cyclopentyl-
• 3-cyclopentyl-1H-indole

• Inchi： 1S/C13H15N/c1-2-6-10(5-1)12-9-14-13-8-4-3-7-11(12)13/h3-4,7-10,14H,1-2,5-6H2
• InChI Key： CODQEEVNEGRRSZ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(C2CCCC2)=C1

Computed Properties

• Exact Mass: 185.120449483g/mol
• Monoisotopic Mass: 185.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 15.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 3-cyclopentyl-1H-indole

Recent Advances in the Study of 3-cyclopentyl-1H-indole (CAS: 1092574-87-2) in Chemical Biology and Pharmaceutical Research

The compound 3-cyclopentyl-1H-indole (CAS: 1092574-87-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The information presented here is based on a thorough review of recent academic literature, patents, and industry reports, ensuring the accuracy and relevance of the content.

Recent studies have highlighted the versatility of 3-cyclopentyl-1H-indole as a scaffold for the development of novel bioactive molecules. Its indole core, coupled with the cyclopentyl substituent, offers a unique chemical space for interaction with various biological targets. Researchers have successfully synthesized derivatives of this compound and evaluated their activity against a range of diseases, including cancer, neurodegenerative disorders, and infectious diseases. The compound's ability to modulate key signaling pathways has been a focal point of these investigations.

One of the most promising aspects of 3-cyclopentyl-1H-indole is its potential as an inhibitor of specific enzymes involved in disease progression. For instance, recent in vitro studies have demonstrated its efficacy in inhibiting kinases that are overexpressed in certain cancers. These findings have spurred further research into optimizing the compound's pharmacokinetic properties to enhance its bioavailability and reduce off-target effects. Computational modeling and structure-activity relationship (SAR) studies have played a crucial role in these optimization efforts.

In addition to its therapeutic potential, 3-cyclopentyl-1H-indole has also been explored as a tool compound in chemical biology. Its ability to selectively bind to certain proteins has made it valuable for probing biological pathways and identifying new drug targets. Recent work has utilized this compound in high-throughput screening assays to uncover novel interactions and mechanisms of action. These studies have provided deeper insights into the molecular basis of various diseases and have opened new avenues for drug discovery.

Despite the promising results, challenges remain in the development of 3-cyclopentyl-1H-indole-based therapeutics. Issues such as metabolic stability, solubility, and potential toxicity need to be addressed to advance these compounds into clinical trials. However, the ongoing research and collaborative efforts between academia and industry are expected to overcome these hurdles. The compound's unique properties and the growing body of evidence supporting its efficacy make it a compelling candidate for further investigation.

In conclusion, 3-cyclopentyl-1H-indole (CAS: 1092574-87-2) represents a promising scaffold in chemical biology and pharmaceutical research. Its diverse biological activities and potential therapeutic applications underscore the importance of continued research in this area. Future studies should focus on optimizing its properties, elucidating its mechanisms of action, and exploring its potential in combination therapies. The insights gained from these efforts will not only advance our understanding of this compound but also contribute to the development of new and effective treatments for various diseases.